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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B3427745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl tridecanoate
(CAS No. 1731-88-0), a fatty acid methyl ester utilized in various research and development

applications. Adherence to these guidelines is crucial for ensuring personnel safety and

minimizing environmental impact.

Chemical and Physical Properties
Methyl tridecanoate is a clear, colorless to yellow liquid or low-melting solid.[1][2] Its key

physical and chemical properties are summarized in the table below to provide a foundational

understanding for safe handling and storage.
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Property Value Source(s)

Molecular Formula C14H28O2 [3][4]

Molecular Weight 228.37 g/mol [3][5]

Appearance
Clear, colorless to yellow liquid

or low-melting solid
[1][2][5]

Melting Point 5.0 to 7.0 °C (41 to 44.6 °F) [1][2][6][7][8]

Boiling Point
130 - 132 °C at 4 torr; 288 -

290 °C at 760 mmHg
[1][2][6][7][8]

Density 0.864 g/mL at 25 °C [2][7][8]

Specific Gravity 0.865 - 0.870 at 20 °C [6]

Vapor Pressure 0.00129 mmHg [5]

Flash Point > 110 °C (> 230 °F) [1][6]

Solubility Insoluble in water [1]

Refractive Index 1.433 - 1.436 at 20 °C [2][6][7][8]

Hazard Identification and GHS Classification
The hazard classification for methyl tridecanoate can vary between suppliers. It is imperative

to consult the specific Safety Data Sheet (SDS) provided with the product in use. The following

table summarizes the range of GHS classifications that have been reported.
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Hazard Class GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
[7]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
[3]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[3]

Chronic Aquatic

Toxicity
Category 4

H413: May cause long

lasting harmful effects

to aquatic life

[7]

Some suppliers may classify this chemical as not hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1]

Toxicological Information
Detailed toxicological data for methyl tridecanoate is limited. The majority of safety data

sheets indicate that the toxicological properties have not been fully investigated.[1] The

available data is summarized below.
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Toxicity Endpoint Result Species Source(s)

LDLo (Lethal Dose

Low), Intravenous
48 mg/kg Mouse

Skin

Corrosion/Irritation

No data available;

generally not

considered a skin

irritant

[3][4]

Serious Eye

Damage/Irritation

Causes serious eye

damage
[7]

Respiratory or Skin

Sensitization
No data available [1][3][4]

Germ Cell

Mutagenicity
No data available [1][3][4]

Carcinogenicity

Not classified as a

carcinogen by IARC,

NTP, or OSHA

[1][3]

Reproductive Toxicity No data available [1][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

No data available [1][3][4]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available [1][3][4]

Aspiration Hazard No data available [1][3][4]

Due to the limited toxicological data, it is prudent to handle methyl tridecanoate with care,

assuming it may have uncharacterized hazardous properties.

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited are not publicly available in

the reviewed safety data sheets. The reported LDLo value is from the Registry of Toxic Effects

of Chemical Substances (RTECS), and the underlying study details would need to be sourced

from that database or the original publication.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A risk assessment should be conducted for the specific procedures to be performed to

determine the appropriate level of PPE. The following are general recommendations:

Eye and Face Protection: Wear chemical safety goggles or a face shield where splashing is

possible.[1][7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[1][3] Gloves should be inspected prior to use and a proper glove

removal technique should be employed.

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.

[1] If vapors or aerosols are likely to be generated, use a NIOSH-approved respirator with an

appropriate cartridge.[3][7][9]

Engineering Controls
Work with methyl tridecanoate should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[1][3] An eyewash station and safety shower must be readily accessible.[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][3][4]

Avoid inhalation of vapor or mist.[3]

Do not eat, drink, or smoke in areas where methyl tridecanoate is handled.[3][4]

Wash hands thoroughly after handling.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/sigma/t0627
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.sigmaaldrich.com/TW/zh/product/sigma/t0627
https://www.sigmaaldrich.com/US/en/product/sigma/t0627
https://www.benchchem.com/product/b3427745?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.fishersci.co.uk/store/msds?partNumber=10240070&countryCode=GB&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.benchchem.com/product/b3427745?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.fishersci.co.uk/store/msds?partNumber=10240070&countryCode=GB&language=en
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][3][4]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Recommended storage temperatures vary, with some sources suggesting refrigeration or

freezing (-20°C).[3][7] Always consult the supplier's specific recommendations.

Protect from direct sunlight and sources of ignition.[3]

Some sources recommend storing under an inert atmosphere, such as nitrogen.[6]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[1][3]

Skin Contact

Immediately wash off with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Seek

medical attention if irritation

develops.

[1][3]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Immediately call a physician or

ophthalmologist.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

poison control center or doctor

for treatment advice.

[1][3]

Spill Response
Ensure adequate ventilation and wear appropriate PPE.[1][3]

Evacuate personnel from the spill area.[3]

Prevent further leakage or spillage if safe to do so.[3]

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, diatomite,

universal binders).[3][4]

Collect the absorbed material into a suitable, closed container for disposal.[4]
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Do not allow the spilled material to enter drains or waterways.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Specific Hazards: Hazardous decomposition products, including carbon monoxide and

carbon dioxide, may be formed during combustion.[1][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Disposal Considerations
Dispose of methyl tridecanoate and contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[3] Do not dispose of it down the drain.

Visualizations
The following diagrams illustrate key logical workflows for the safe handling of methyl
tridecanoate.
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Caption: General workflow for the safe handling of methyl tridecanoate.
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Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air
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Yes
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Caption: First aid decision tree for methyl tridecanoate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. METHYL TRIDECANOATE | 1731-88-0 [chemicalbook.com]

3. Methyl tridecanoate|1731-88-0|MSDS [dcchemicals.com]

4. fishersci.co.uk [fishersci.co.uk]

5. Methyl tridecanoate | C14H28O2 | CID 15608 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b3427745?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427745?utm_src=pdf-body
https://www.benchchem.com/product/b3427745?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2251387.htm
https://dcchemicals.com/msds/MSDS_DC46641.html
https://www.fishersci.co.uk/store/msds?partNumber=10240070&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tridecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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7. 十三烷酸甲酯 ≥97% (GC) | Sigma-Aldrich [sigmaaldrich.com]

8. chemsynthesis.com [chemsynthesis.com]

9. Methyl tridecanoate = 97 GC 1731-88-0 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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